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Compound of Interest

Compound Name: Triolein-13C3

Cat. No.: B1601240 Get Quote

For immediate reference, Triolein-13C3 is not classified as a hazardous substance according

to the Occupational Safety and Health Administration (OSHA) Hazard Communication

Standard (29 CFR 1910.1200).[1] However, proper disposal procedures are crucial to maintain

a safe laboratory environment and ensure regulatory compliance. The disposal method for

Triolein-13C3 is contingent on its form (pure substance or in solution) and any substances it

may be mixed with.

This guide provides step-by-step procedures for the safe and compliant disposal of Triolein-
13C3, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Considerations
While Triolein-13C3 is non-hazardous, standard laboratory safety protocols should always be

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves, when handling Triolein-13C3.

Spill Management: In case of a spill, absorb the material with an inert absorbent, such as

sand or vermiculite.[2] The contaminated absorbent material must then be disposed of as

chemical waste.

Storage: Store Triolein-13C3 in a cool, dry, and well-ventilated area in a tightly sealed

container.[1]
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Disposal Decision Workflow
The appropriate disposal route for Triolein-13C3 depends on several factors. The following

workflow provides a logical approach to determine the correct procedure.
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Start: Triolein-13C3 Waste

Is the Triolein-13C3 mixed with other chemicals?

Are the other chemicals hazardous?

Yes

Is the waste pure Triolein-13C3 or mixed with non-hazardous substances?

No

No

Dispose as Hazardous Waste following institutional guidelines.

Yes

Is the waste in liquid or solid form?

Dispose as Non-Hazardous Solid Waste.

Solid

Dispose as Non-Hazardous Liquid Waste.

Liquid

End of Disposal Process

Consult Institutional Environmental Health & Safety (EHS) for guidance.

Click to download full resolution via product page

Disposal decision workflow for Triolein-13C3 waste.
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Step-by-Step Disposal Procedures
Based on the workflow, follow the appropriate procedure below.

Procedure 1: Disposal of Triolein-13C3 Mixed with
Hazardous Chemicals
If Triolein-13C3 is mixed with hazardous solvents (e.g., chloroform, methanol) or other

hazardous substances, the entire mixture must be treated as hazardous waste.

Segregation: Do not mix with other waste streams.

Containerization: Collect the waste in a chemically compatible, leak-proof container with a

secure lid. The container must be in good condition.

Labeling: Label the container clearly with "Hazardous Waste," the full chemical names of all

components (including Triolein-13C3), and their approximate percentages.

Storage: Store the container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EHS) department.

Procedure 2: Disposal of Pure or Non-Hazardous
Triolein-13C3 Mixtures
For pure Triolein-13C3 or mixtures with non-hazardous substances (e.g., saline, culture

media), the disposal process is simpler but still requires adherence to institutional policies.

Consult Institutional Guidelines: Before proceeding, always consult your institution's specific

procedures for non-hazardous chemical waste. Some institutions may permit drain disposal

for small quantities of non-hazardous, readily biodegradable liquids, while others strictly

prohibit it.

Containerization: Collect the waste in a clearly labeled, sealed container.

Labeling: Label the container as "Non-Hazardous Waste" and list the contents.
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Disposal Options:

EHS Pickup: The safest and most compliant method is to have your institution's EHS

department collect the waste.

Solid Waste: If in a solid or absorbed form, and approved by your EHS, it may be

permissible to dispose of it in the regular laboratory trash.[1][3]

Drain Disposal:This is generally not recommended without explicit approval from your

EHS. While some non-hazardous liquids can be drain disposed, fats and oils can cause

plumbing blockages.[4]

Quantitative Data Summary
Property[5] Value

Chemical Formula C₅₇H₁₀₄O₆

Molecular Weight 888.41 g/mol

Appearance Clear Liquid

Solubility
Soluble in chloroform, ether, carbon

tetrachloride; slightly soluble in alcohol.[6]

Experimental Protocols
The proper disposal of Triolein-13C3 is a procedural matter dictated by safety and

environmental regulations rather than experimental findings. The key "protocol" is the

adherence to the waste disposal decision workflow and the specific guidelines provided by your

institution's EHS department.

It is imperative to always prioritize the guidance of your local EHS office, as they are the

ultimate authority on compliant waste disposal for your specific location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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